2-Methoxy-6-(dimethoxymethyl)benzaldehyde

• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-(dimethoxymethyl)-6-methoxybenzaldehyde
• InChI: InChI=1S/C11H14O4/c1-13-10-6-4-5-8(9(10)7-12)11(14-2)15-3/h4-7,11H,1-3H3
• InChI Key: UNAKPZUFXZRYES-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C=O)C(OC)OC

Description

2-Methoxy-6-(dimethoxymethyl)benzaldehyde is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the dimethyl acetal of m-anisaldehyde (490 mg) in dry diethyl ether (10 mL) at 0° was treated with a 1.7 molar solution of t-butyllithium (1.75 mL). The solution was stirred for 1 h at 0°, followed by addition of anhydrous dimethylformamide (0.25 mL). The solution was allowed to warm to 23° over 15 h, quenched by the addition of water, and extracted with ethyl acetate (2×50 mL). The combined organic layers were dried (MgSO4) and evaporated. The residue was purified by chromatography on silica using 90% hexane-ethyl acetate as eluent to afford the title compound as a pale yellow oil (255 mg).